Cas no 7000-30-8 (1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1))

1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1) structure
7000-30-8 structure
Product Name:1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1)
CAS No:7000-30-8
MF:C5H4KN4O3
MW:207.208560943604
CID:547975
PubChem ID:45157674
Update Time:2025-04-19

1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1)
    • 9H-Purine-2,6,8-triol
    • URIC ACID, POTASSIUM SALT
    • Inchi: 1S/C5H4N4O3.K/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h(H4,6,7,8,9,10,11,12);
    • InChI Key: WVLFZLFLLJQWOR-UHFFFAOYSA-N
    • SMILES: [K].O=C1C2=C(NC(N1)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 206.99212
  • Monoisotopic Mass: 206.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 332
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.3A^2

Experimental Properties

  • PSA: 99.33

1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, potassium salt (1:1) Pricemore >>

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